Cas no 139711-08-3 (4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbaldehyde)

4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
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- 2H-1-Benzopyran-4-carboxaldehyde, 3,4-dihydro-4-methyl-
- 4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbaldehyde
- SCHEMBL7136823
- 139711-08-3
- EN300-1623209
-
- Inchi: InChI=1S/C11H12O2/c1-11(8-12)6-7-13-10-5-3-2-4-9(10)11/h2-5,8H,6-7H2,1H3
- InChI Key: XUNWKZCNCGPGOP-UHFFFAOYSA-N
- SMILES: CC1(CCOC2=CC=CC=C21)C=O
Computed Properties
- Exact Mass: 176.08376
- Monoisotopic Mass: 176.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
- XLogP3: 1.8
Experimental Properties
- PSA: 26.3
4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbaldehyde Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1623209-500mg |
4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbaldehyde |
139711-08-3 | 500mg |
$877.0 | 2023-09-22 | ||
Enamine | EN300-1623209-100mg |
4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbaldehyde |
139711-08-3 | 100mg |
$804.0 | 2023-09-22 | ||
Enamine | EN300-1623209-10000mg |
4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbaldehyde |
139711-08-3 | 10000mg |
$3929.0 | 2023-09-22 | ||
Enamine | EN300-1623209-0.05g |
4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbaldehyde |
139711-08-3 | 0.05g |
$851.0 | 2023-06-04 | ||
Enamine | EN300-1623209-0.5g |
4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbaldehyde |
139711-08-3 | 0.5g |
$974.0 | 2023-06-04 | ||
Enamine | EN300-1623209-1000mg |
4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbaldehyde |
139711-08-3 | 1000mg |
$914.0 | 2023-09-22 | ||
Enamine | EN300-1623209-1.0g |
4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbaldehyde |
139711-08-3 | 1g |
$1014.0 | 2023-06-04 | ||
Enamine | EN300-1623209-10.0g |
4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbaldehyde |
139711-08-3 | 10g |
$4360.0 | 2023-06-04 | ||
Enamine | EN300-1623209-0.1g |
4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbaldehyde |
139711-08-3 | 0.1g |
$892.0 | 2023-06-04 | ||
Enamine | EN300-1623209-2.5g |
4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbaldehyde |
139711-08-3 | 2.5g |
$1988.0 | 2023-06-04 |
4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbaldehyde Related Literature
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Vinodh Rajendra,Yang Chen,Michael A. Brook Polym. Chem., 2010,1, 312-320
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Matthew Tirrell Soft Matter, 2011,7, 9572-9582
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Xiao-Fei Qiao,Jia-Cai Zhou,Jia-Wen Xiao,Ye-Fu Wang,Ling-Dong Sun,Chun-Hua Yan Nanoscale, 2012,4, 4611-4623
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N. Nakagawa,E. J. Derrah,M. Schelwies,F. Rominger,O. Trapp Dalton Trans., 2016,45, 6856-6865
Additional information on 4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbaldehyde
Comprehensive Overview of 4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbaldehyde (CAS No. 139711-08-3)
4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbaldehyde (CAS No. 139711-08-3) is a specialized organic compound belonging to the benzopyran family, a class of heterocyclic structures widely studied for their diverse applications in pharmaceuticals, agrochemicals, and material science. This compound features a carbaldehyde functional group attached to a 4-methyl-3,4-dihydro-2H-1-benzopyran scaffold, making it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this molecule due to its potential role in developing novel bioactive compounds and flavoring agents.
The structural uniqueness of 4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbaldehyde lies in its fused benzopyran ring system, which is known to impart stability and reactivity. This compound is often explored in the context of green chemistry and sustainable synthesis, aligning with current trends toward environmentally friendly industrial processes. Its CAS No. 139711-08-3 serves as a critical identifier for regulatory compliance and scientific literature searches, ensuring accurate referencing in patents and research papers.
In recent years, the demand for benzopyran derivatives has surged, driven by their applications in fragrance formulations and pharmaceutical intermediates. For instance, the carbaldehyde group in this compound can undergo further chemical modifications, such as reductive amination or oxidation, to yield high-value derivatives. This versatility makes 4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbaldehyde a focal point for innovation in organic synthesis and drug discovery.
From an analytical perspective, characterizing CAS No. 139711-08-3 involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for verifying purity and structure, particularly when the compound is used in high-precision applications. The growing emphasis on quality control in chemical manufacturing further underscores the importance of reliable analytical data for this molecule.
Beyond its chemical properties, 4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbaldehyde is also gaining attention in academic circles for its potential role in catalysis and material science. Researchers are investigating its use as a building block for functionalized polymers and nanomaterials, leveraging its aromatic and aldehyde functionalities. Such studies align with broader interests in smart materials and nanotechnology, which are among the most searched topics in scientific databases today.
In summary, 4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbaldehyde (CAS No. 139711-08-3) represents a multifaceted compound with significant potential across multiple disciplines. Its structural features, synthetic versatility, and applicability in cutting-edge research make it a subject of ongoing exploration. As industries and academia continue to prioritize sustainable chemistry and innovation, this compound is poised to remain a key player in the evolving landscape of organic chemistry.
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